![molecular formula C21H28N2O2S B6080345 2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol](/img/structure/B6080345.png)
2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol
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Overview
Description
2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol, also known as ABE-001, is a chemical compound that has been found to have potential therapeutic applications. ABE-001 is a piperazine derivative that has been synthesized and studied for its ability to interact with various receptors in the human body.
Mechanism of Action
The mechanism of action of 2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity, reduce anxiety-like behavior, and enhance cognitive function. This compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol is its high affinity for several receptors, which makes it a potential candidate for drug development. However, this compound has not been extensively studied in humans, and its safety and efficacy have not been established. Additionally, this compound has a relatively short half-life, which may limit its therapeutic potential.
Future Directions
Future research on 2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol could focus on its potential therapeutic applications in various fields of medicine, including psychiatry, neurology, and oncology. Additionally, further studies could investigate the mechanism of action of this compound and its effects on various neurotransmitter systems. Finally, research could explore the development of more stable and potent derivatives of this compound for use in drug development.
Synthesis Methods
The synthesis of 2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol involves a series of chemical reactions. The starting material is 2-aminomethyl-1-(2-thienylmethyl)piperazine, which is reacted with allyl bromide to produce 2-(allyloxymethyl)-1-(2-thienylmethyl)piperazine. This intermediate is then reacted with 4-(2-bromobenzyl)phenol to produce this compound, or this compound.
Scientific Research Applications
2-[4-[2-(allyloxy)benzyl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields of medicine. Research has shown that this compound has an affinity for several receptors, including the dopamine D2 receptor, serotonin 5-HT1A receptor, and adrenergic α1 receptor. This suggests that this compound may have potential applications in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
2-[4-[(2-prop-2-enoxyphenyl)methyl]-1-(thiophen-2-ylmethyl)piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2S/c1-2-13-25-21-8-4-3-6-18(21)15-22-10-11-23(19(16-22)9-12-24)17-20-7-5-14-26-20/h2-8,14,19,24H,1,9-13,15-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSYJURNRLYTCPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=CC=C1CN2CCN(C(C2)CCO)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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